Cas no 2034568-66-4 (3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide
• CAS No: 2034568-66-4
• MF: C₂₀H₂₀ClN₃O₃S
• MW: 417.90910243988
• CID: 5760259
• PubChem ID: 122162519
• Update Time: 2025-05-19

3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide
• AKOS032469085
• F6570-2957
• 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide
• 3-chloro-4-methoxy-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzenesulfonamide
• 2034568-66-4

• Inchi： 1S/C20H20ClN3O3S/c1-27-19-10-9-14(12-16(19)21)28(25,26)23-17-7-3-2-6-15(17)18-13-24-11-5-4-8-20(24)22-18/h2-3,6-7,9-10,12-13,23H,4-5,8,11H2,1H3
• InChI Key： KYHVUFSTICCTSY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC1=CC=CC=C1C1=CN2C(CCCC2)=N1)(=O)=O)OC

Computed Properties

• Exact Mass: 417.0913904g/mol
• Monoisotopic Mass: 417.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.6Ų

Additional information on 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide

Introduction to 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide (CAS No. 2034568-66-4)

3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide, identified by its CAS number 2034568-66-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, specifically incorporating an imidazopyridine core alongside aromatic and sulfonamide functional groups. The strategic arrangement of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 5H,6H,7H,8H-imidazo[1,2-a]pyridine moiety within this compound is a critical pharmacophore that can modulate the activity of various therapeutic targets. Research has demonstrated that imidazopyridines exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of the chloro substituent at the 3-position and the methoxy group at the 4-position of the benzene ring further fine-tunes the electronic and steric properties of the molecule, enhancing its binding affinity to biological targets.

Recent studies have highlighted the potential of 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide as a lead compound for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. These studies aim to elucidate how modifications to specific functional groups can enhance its biological activity while minimizing potential side effects.

The sulfonamide group in this compound plays a pivotal role in its pharmacological profile. Sulfonamides are well-known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, diuretics, and anticonvulsants. The incorporation of a sulfonamide moiety into the 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene backbone not only enhances its solubility but also improves its interaction with biological targets. This has led to increased interest in exploring its potential as a therapeutic agent.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology research. Its complex architecture and functional groups make it a valuable tool for studying molecular interactions and designing novel materials with tailored properties. Researchers are exploring its potential as a ligand in crystal engineering experiments and as a building block for creating supramolecular assemblies.

The synthesis of 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the imidazopyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the chloro group at the 3-position and the methoxy group at the 4-position of the benzene ring. Finally, the sulfonamide group is introduced through nucleophilic substitution reactions.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for confirming the structural integrity of this compound during synthesis. These techniques provide detailed information about the molecular structure and help ensure that impurities are minimized. Additionally, computational methods such as molecular modeling are employed to predict how this compound will interact with biological targets.

One of the most exciting aspects of studying 3-chloro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide is its potential as an anti-cancer agent. Preliminary studies have shown that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Further research is needed to fully understand its mechanism of action and to determine if it can be developed into a clinical drug.

The development of new anti-cancer drugs is a critical area of research due to the increasing incidence of cancer worldwide. Traditional chemotherapy regimens often have significant side effects and may not be effective against all types of cancer. Newer approaches that target specific molecular mechanisms involved in cancer growth offer hope for more effective treatments with fewer side effects.

Another area where this compound shows promise is in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Inflammatory diseases are characterized by chronic inflammation that can lead to tissue damage and pain. By modulating inflammatory pathways, 3-chloro-N-(2-{5H,6^{H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide may help reduce inflammation and alleviate symptoms associated with these conditions.}

The growing body of evidence supporting the therapeutic potential of this compound has led to increased interest from pharmaceutical companies looking to develop new drugs based on its structure. Several companies are currently conducting preclinical studies to evaluate its safety and efficacy before moving into human clinical trials.

In conclusion, 3-chloro-N-(2-{5^{H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methoxybenzene-1-sulfonamide (CAS No. 2034568-66-4) is a promising compound with diverse applications in pharmaceuticals, material science, and chemical biology research.* Its unique structural features make it an attractive candidate for further development into novel therapeutic agents.* As research continues,* scientists expect to uncover even more about its potential uses*and*to develop new methods for synthesizing*and*optimizing this valuable molecule.* The future looks bright*for*this exciting new compound*as it continues*to make waves*in*the scientific community.*}